5-amino-1,3-dibenzyl-1H,2H,3H-imidazo[4,5-b]pyridin-2-one

• IUPAC Name: 5-amino-1,3-dibenzylimidazo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C20H18N4O/c21-18-12-11-17-19(22-18)24(14-16-9-5-2-6-10-16)20(25)23(17)13-15-7-3-1-4-8-15/h1-12H,13-14H2,(H2,21,22)
• InChI Key: KMFUEJHDIXKEPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(N=C(C=C3)N)N(C2=O)CC4=CC=CC=C4
• Molecular Formula: C20H18N4O
• Molecular Weight: 330.4 g/mol

Description

The compound “5-amino-1,3-dibenzyl-1H,2H,3H-imidazo[4,5-b]pyridin-2-one” is a type of imidazopyridine. Imidazopyridines are known to play a crucial role in numerous disease conditions. They have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Synthesis Analysis

The synthesis of imidazopyridines has been described in various studies. For instance, 1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-ones were prepared from 2-aminopyridine-3-carboxylic acids via Curtius rearrangement. In another study, hybrid compounds were designed and synthesized in which the imidazo[4,5-b]pyridin-2-one core was successfully linked with the p-methylbenzamide fragment.

Molecular Structure Analysis

The molecular structure of “5-amino-1,3-dibenzyl-1H,2H,3H-imidazo[4,5-b]pyridin-2-one” consists of an imidazole ring fused with a pyridine moiety. The InChI code for this compound is 1S/C20H18N4O/c21-18-12-11-17-19(22-18)24(14-16-9-5-2-6-10-16)20(25)23(17)13-15-7-3-1-4-8-15/h1-12H,13-14H2,(H2,21,22).

Chemical Reactions Analysis

Imidazopyridines have been found to undergo various chemical reactions. For example, the transformation of milrinone to 1,3-dihydro-5-methyl-6-(4-pyridinyl)-2H-imidazo[4,5-b]pyridin-2-one resulted in very potent cAMP PDE III inhibitors with in vitro activity in the nanomolar range.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-amino-1,3-dibenzyl-1H,2H,3H-imidazo[4,5-b]pyridin-2-one” include a molecular weight of 330.39. It is a powder at room temperature.

Scientific Research Applications

Anticancer Properties

This compound has garnered interest due to its potential as an anticancer agent. Research suggests that it inhibits angiogenesis, a process crucial for tumor growth. .

Organic Synthesis

5-amino-1,3-dibenzyl-1H,2H,3H-imidazo[4,5-b]pyridin-2-one serves as a valuable starting material or intermediate in organic synthesis. Its unique structure makes it useful for constructing more complex molecules. .

Medicinal Chemistry

In medicinal chemistry, this compound is explored for its potential as a scaffold for drug design. Scientists modify its structure to create derivatives with improved pharmacological properties. .

Biological Activity Screening

Researchers use 5-amino-1,3-dibenzyl-1H,2H,3H-imidazo[4,5-b]pyridin-2-one in high-throughput screening assays. By testing its effects on specific biological targets (enzymes, receptors, etc.), they identify potential leads for drug development. .

Photophysical Studies

The compound’s photophysical properties are of interest. Researchers investigate its absorption and emission spectra, fluorescence behavior, and quantum yield. .

Materials Science

Due to its aromatic structure, 5-amino-1,3-dibenzyl-1H,2H,3H-imidazo[4,5-b]pyridin-2-one may find applications in materials science. .

Mechanism of Action

Imidazopyridines are known to have various mechanisms of action. They were first discovered to have bioactivity as GABA A receptor positive allosteric modulators. They have also been found to be potent inhibitors of p38 mitogen-activated protein (MAP) kinase and selective mTOR inhibitors.

Future Directions

Imidazopyridines have shown significant medicinal potential in various areas such as the central nervous system, digestive system, cancer, inflammation, etc. The development of new series of imidazopyridines as positive allosteric modulators (PAMs) is one of the future directions in this field.